Cas no 1393442-39-1 (1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile)

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile structure
1393442-39-1 structure
Product Name:1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
CAS No:1393442-39-1
MF:C12H12N4
MW:212.25048160553
CID:3036502
Update Time:2023-08-10

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
    • 1-cyclopentylbenzotriazole-5-carbonitrile
    • V2946
    • Inchi: 1S/C12H12N4/c13-8-9-5-6-12-11(7-9)14-15-16(12)10-3-1-2-4-10/h5-7,10H,1-4H2
    • InChI Key: QDCIBDZLIWBJHQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=CC=2N=N1)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 301
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.5

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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